Cas no 1805103-21-2 (2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile)
2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
-
- Inchi: 1S/C10H8F4N2O2/c1-17-9-6(2-3-15)7(4-11)16-5-8(9)18-10(12,13)14/h5H,2,4H2,1H3
- InChI Key: KWVJAQLPZLIQAD-UHFFFAOYSA-N
- SMILES: FCC1C(CC#N)=C(C(=CN=1)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 315
- XLogP3: 1.8
- Topological Polar Surface Area: 55.1
2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083985-1g |
2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile |
1805103-21-2 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
Introduction to 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805103-21-2)
2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805103-21-2, is characterized by its unique structural features, which include a pyridine core substituted with fluoromethyl, methoxy, and trifluoromethoxy groups. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.
The structural motif of 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile positions it as a key building block in the development of novel pharmaceutical agents. The presence of fluorine atoms, particularly in the form of a fluoromethyl and trifluoromethoxy group, imparts enhanced metabolic stability and binding affinity to biological targets. These attributes are particularly relevant in the design of drugs that require prolonged half-lives or improved receptor interaction.
In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatile applications in drug discovery. The compound’s methoxy group further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological profile. This flexibility has made 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile a preferred choice for medicinal chemists seeking to develop innovative therapeutic solutions.
One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors for various diseases. For instance, studies have demonstrated its utility in synthesizing molecules that target enzymes involved in cancer pathways. The fluorinated substituents play a crucial role in modulating the enzyme’s active site, thereby inhibiting its function and potentially slowing disease progression. This has opened up new avenues for research into targeted cancer therapies.
The compound’s application extends beyond oncology. Researchers have also explored its use in the treatment of neurological disorders, where modulation of neurotransmitter receptors is key. The precise arrangement of fluorine atoms in 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile allows for selective interaction with these receptors, offering a promising lead for developing novel neuroactive compounds.
From a synthetic chemistry perspective, 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile serves as a versatile intermediate that can be further functionalized to produce a wide range of derivatives. The acetonitrile group at the 3-position provides a handle for nucleophilic substitution reactions, enabling the introduction of additional pharmacophores. This adaptability makes it an indispensable tool in the synthetic chemist’s arsenal.
The increasing demand for fluorinated compounds in drug development has also driven advancements in synthetic methodologies tailored to this class of molecules. Techniques such as cross-coupling reactions and metal-catalyzed transformations have been refined to efficiently incorporate fluorine atoms into complex structures. These advancements have not only improved the accessibility of 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile but also facilitated the rapid discovery of new drug candidates.
In conclusion, 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805103-21-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in medicine today.
1805103-21-2 (2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)